Cas no 919124-08-6 (Ethanone, 1-(4-bromo-3-iodophenyl)-)

• Product Name: Ethanone, 1-(4-bromo-3-iodophenyl)-
• CAS No: 919124-08-6
• MF: C₈H₆BrIO
• MW: 324.941113948822
• CID: 765349
• PubChem ID: 11991972
• Update Time: 2025-11-02

Ethanone, 1-(4-bromo-3-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-bromo-3-iodophenyl)-
• 1-(4-bromo-3-iodophenyl)ethanone
• 1-(4-Bromo-3-iodo-phenyl)-ethanone
• SCHEMBL6120711
• 4'-Bromo-3'-iodoacetophenone
• MFCD18391612
• DTXSID00475390
• 919124-08-6
• E74150

• Inchi： 1S/C8H6BrIO/c1-5(11)6-2-3-7(9)8(10)4-6/h2-4H,1H3
• InChI Key： AJBPPIREFBJQPB-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(C)=O)=C1)Br

Computed Properties

• Exact Mass: 323.86467g/mol
• Monoisotopic Mass: 323.86467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-(4-bromo-3-iodophenyl)-

Comprehensive Overview of Ethanone, 1-(4-bromo-3-iodophenyl)- (CAS No. 919124-08-6)

Ethanone, 1-(4-bromo-3-iodophenyl)- (CAS No. 919124-08-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique bromo-iodophenyl structure, serves as a critical intermediate in the synthesis of various high-value chemicals. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel drug candidates and advanced materials.

The molecular structure of Ethanone, 1-(4-bromo-3-iodophenyl)- features a ketone functional group attached to a phenyl ring substituted with bromine and iodine atoms. This configuration imparts distinct electronic and steric properties, making it a versatile building block in organic synthesis. The presence of both bromo and iodo substituents enhances its reactivity, enabling selective cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in modern medicinal chemistry.

In recent years, the demand for Ethanone, 1-(4-bromo-3-iodophenyl)- has surged due to its role in the development of targeted therapies and precision medicine. With the rise of personalized healthcare, researchers are exploring its utility in designing small-molecule inhibitors for various diseases. Additionally, its application in OLED (Organic Light-Emitting Diode) technology has sparked interest, as it contributes to the synthesis of high-performance emissive materials.

The synthesis of Ethanone, 1-(4-bromo-3-iodophenyl)- typically involves halogenation and Friedel-Crafts acylation reactions, ensuring high purity and yield. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity. Given its significance, suppliers and manufacturers are focusing on scalable production methods to meet the growing demand from academic and industrial sectors.

From an environmental and safety perspective, Ethanone, 1-(4-bromo-3-iodophenyl)- is handled under controlled conditions to minimize risks. Proper storage and disposal protocols are essential to ensure compliance with global regulatory standards. Researchers are also investigating greener synthetic routes to reduce the environmental footprint associated with its production.

The market for Ethanone, 1-(4-bromo-3-iodophenyl)- is projected to expand, driven by advancements in drug discovery and material science. Its compatibility with cutting-edge technologies like AI-driven molecular design further enhances its appeal. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in shaping the future of innovative therapeutics and smart materials.

In conclusion, Ethanone, 1-(4-bromo-3-iodophenyl)- (CAS No. 919124-08-6) stands out as a multifaceted compound with broad applications. Its unique chemical properties and adaptability make it indispensable in contemporary research and industrial processes. For those seeking reliable sources, it is crucial to partner with reputable suppliers who adhere to stringent quality controls and ethical production practices.